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Compound of Interest

Compound Name: Coenzyme FO

Cat. No.: B1213771

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized biochemicals like Coenzyme FO. This guide
provides immediate and essential safety protocols, operational procedures, and disposal plans
to foster a secure research environment and build confidence in chemical handling practices.

Hazard Assessment and Personal Protective
Equipment (PPE)

Coenzyme FO, a deazaflavin chromophore vital in methanogenic pathways, requires careful
handling due to its potential hazards.[1][2][3] According to available Safety Data Sheets (SDS),
there are conflicting classifications. One source indicates it is harmful if swallowed and very
toxic to aquatic life with long-lasting effects, while another classifies it as a non-hazardous
substance.[4][5] To ensure the highest safety standards, it is prudent to adhere to the more
stringent classification.

The following table summarizes the hazard information for Coenzyme FO:
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Aquatic Toxicity Category 1 H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1 H410: Very toxic to aquatic life

with long lasting effects

Recommended Personal Protective Equipment (PPE):

Based on a thorough risk assessment, the following PPE is mandatory when handling

Coenzyme FO:

PPE Category

Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber).
Inspect gloves prior to use. Dispose of
contaminated gloves after use in accordance

with good laboratory practices.

Eye/Face Protection

Safety glasses with side-shields conforming to
EN166 or equivalent. A face shield may be

required for splash hazards.

Skin and Body Protection

Laboratory coat. The type of protective
equipment must be selected according to the
concentration and amount of the dangerous

substance at the specific workplace.

Respiratory Protection

Where risk assessment shows air-purifying
respirators are appropriate, use a full-face
particle respirator type N100 (US) or type P3
(EN 143) respirator cartridges.

Operational and Disposal Plans

Adherence to strict operational and disposal protocols is crucial for minimizing exposure and

environmental impact.
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Handling and Storage

o Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood.

o Safe Handling Practices:

[e]

Avoid contact with skin and eyes.

Avoid inhalation of dust or aerosols.

o

[¢]

Do not eat, drink, or smoke in laboratory areas.

[¢]

Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed container in a dry and well-ventilated place. Recommended
storage temperatures are -20°C for one month or -80°C for six months for stock solutions.[3]

First Aid Measures

 |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[4]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.
e In Case of Skin Contact: Wash off with soap and plenty of water.

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

Spill and Disposal Procedures

¢ Spill Containment:
o Wear appropriate PPE.

o For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
suitable container for disposal.

o Prevent entry into waterways, sewers, basements, or confined areas.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.medchemexpress.com/coenzyme-f420-1.html
https://dcchemicals.com/msds/MSDS_DC40962.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Waste Disposal:
o Dispose of waste in accordance with local, state, and federal regulations.

o Due to its high aquatic toxicity, do not allow the product to enter drains.[4]

Experimental Workflow

The following diagram illustrates the standard workflow for handling Coenzyme FO in a
laboratory setting, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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